Cas no 7192-00-9 (1-Benzyl-2-chloromethyl-1H-benzoimidazole)

• Product Name: 1-Benzyl-2-chloromethyl-1H-benzoimidazole
• CAS No: 7192-00-9
• MF: C₁₅H₁₃ClN₂
• MW: 256.730122327805
• MDL: MFCD01163836
• CID: 544819
• PubChem ID: 563436
• Update Time: 2025-06-11

1-Benzyl-2-chloromethyl-1H-benzoimidazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-2-(chloromethyl)-1H-benzo[d]imidazole
• 1-benzyl-2-(chloromethyl)benzimidazole
• 1-Benzyl-2-chloromethyl-1H-benzoimidazole
• 1H-Benzimidazole, 2-(chloromethyl)-1-(phenylmethyl)-
• 1-Benzyl-2-(chloromethyl)-1H-benzimidazole
• 1-Benzyl-2-chlormethyl-1H-benzimidazol
• 1-benzyl-2-chloromethylbenzimidazole
• 2-(chloromethyl)-1-benzylbenzimidazole
• SCHEMBL103530
• 2-(chloromethyl)-1-(phenylmethyl)benzimidazole
• SMR000515305
• EU-0019034
• BDBM53073
• 1-BENZYL-2-(CHLOROMETHYL)-1H-1,3-BENZODIAZOLE
• A837358
• HMS2827C04
• MLS001212596
• SR-01000316689-1
• 7192-00-9
• AKOS000300630
• AB08353
• cid_563436
• Benzimidazole, 1-benzyl-2-chloromethyl-
• CHEMBL1308830
• -Benzyl-2-chloromethyl-1H-benzoimidazole
• 1-Benzyl-2-(chloromethyl)-1H-benzimidazole #
• DTXSID90340306
• SR-01000316689
• FT-0709117
• DB-074497
• STK734317
• AG-690/12071222

• MDL： MFCD01163836
• Inchi： 1S/C15H13ClN2/c16-10-15-17-13-8-4-5-9-14(13)18(15)11-12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： AIEZSIAPQGBFRC-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=CC=CC=2N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.07700
• Monoisotopic Mass: 256.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 443.7±38.0 °C at 760 mmHg
• Flash Point: 222.2±26.8 °C
• PSA: 17.82000
• LogP: 3.82340
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1-Benzyl-2-chloromethyl-1H-benzoimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-Benzyl-2-chloromethyl-1H-benzoimidazole

Introduction to 1-Benzyl-2-chloromethyl-1H-benzoimidazole (CAS No. 7192-00-9)

1-Benzyl-2-chloromethyl-1H-benzoimidazole, identified by its CAS number 7192-00-9, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoimidazole class, a scaffold known for its broad spectrum of biological activities. The presence of both a benzyl group and a chloromethyl substituent on the benzoimidazole core imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The benzyl group, characterized by its electron-donating nature, can influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. On the other hand, the chloromethyl moiety introduces a reactive site that can undergo nucleophilic substitution reactions, allowing for further functionalization. This dual functionality makes 1-Benzyl-2-chloromethyl-1H-benzoimidazole a promising building block in medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzoimidazole derivatives. These compounds have shown promise in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The structural features of 1-Benzyl-2-chloromethyl-1H-benzoimidazole make it particularly interesting for designing molecules that can modulate key biological pathways.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, studies have demonstrated the utility of benzoimidazole derivatives in inhibiting kinases, which are often overexpressed in cancer cells. The chloromethyl group provides a convenient handle for introducing additional functional groups through nucleophilic aromatic substitution or other coupling reactions, enabling the creation of highly tailored inhibitors.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. 1-Benzyl-2-chloromethyl-1H-benzoimidazole exemplifies this trend, as it combines structural complexity with functional diversity. Its benzoimidazole core is well-documented for its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions, while the benzyl and chloromethyl groups offer opportunities for further chemical manipulation.

The compound's reactivity also makes it suitable for exploring novel synthetic methodologies. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce additional aryl or vinyl groups at various positions on the benzoimidazole ring. Such modifications can fine-tune the pharmacological properties of derived compounds, leading to enhanced potency and selectivity.

In addition to its synthetic utility, 1-Benzyl-2-chloromethyl-1H-benzoimidazole has been investigated for its potential role in materials science. Benzoimidazole derivatives are known to exhibit interesting photophysical properties, making them candidates for applications in organic electronics and optoelectronic devices. The introduction of electron-withdrawing or donating groups can modulate these properties, opening up possibilities for use in light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other advanced technologies.

The growing interest in green chemistry has also influenced the research on this compound. Efforts have been made to develop sustainable synthetic routes that minimize waste and reduce environmental impact. For instance, catalytic methods that employ recyclable catalysts or solvent-free conditions are being explored to improve the efficiency of synthesizing 1-Benzyl-2-chloromethyl-1H-benzoimidazole and its derivatives.

Another area of active research is the exploration of 1-Benzyl-2-chloromethyl-1H-benzoimidazole as a starting material for drug candidates targeting infectious diseases. Benzoimidazole derivatives have shown efficacy against various pathogens, including bacteria and viruses. The structural flexibility of this compound allows chemists to design molecules that can interfere with essential metabolic pathways in pathogens while sparing host cells.

The development of new antiviral agents has been particularly crucial in light of recent global health challenges. Researchers have leveraged the scaffold of benzoimidazole to create compounds with inhibitory activity against viral enzymes such as proteases and polymerases. The chloromethyl group facilitates modifications that can enhance binding affinity to these targets, leading to more effective antiviral drugs.

In conclusion, 1-Benzyl-2-chloromethyl-1H-benzoimidazole (CAS No. 7192-00-9) is a multifaceted compound with significant potential in pharmaceutical and materials science applications. Its unique structural features enable diverse chemical modifications, making it an invaluable tool for drug discovery and innovation. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in addressing global health challenges and advancing technological frontiers.